molecular formula C11H15ClN2 B8407765 2-tert-Butyl-4-chloro-6-cyclopropyl-pyrimidine

2-tert-Butyl-4-chloro-6-cyclopropyl-pyrimidine

Cat. No.: B8407765
M. Wt: 210.70 g/mol
InChI Key: VOCIYBJAFAZPFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-tert-Butyl-4-chloro-6-cyclopropyl-pyrimidine is a useful research compound. Its molecular formula is C11H15ClN2 and its molecular weight is 210.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15ClN2

Molecular Weight

210.70 g/mol

IUPAC Name

2-tert-butyl-4-chloro-6-cyclopropylpyrimidine

InChI

InChI=1S/C11H15ClN2/c1-11(2,3)10-13-8(7-4-5-7)6-9(12)14-10/h6-7H,4-5H2,1-3H3

InChI Key

VOCIYBJAFAZPFF-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=NC(=CC(=N1)Cl)C2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

14.8 g 2-tert-butyl-4-hydroxy-6-cyclopropyl-pyrimidine (76.9 mmol) were dissolved in 100 ml of toluene and 3 ml of dimethylformamide. 23.6 ml of POCl3 (153.7 mmol) were added dropwise at 10° C. After stirring overnight at room temperature most of the toluene was evaporated. The mixture was cooled with ice and 20 ml of water were added cautiously. Subsequently, an additional 200 ml of water were added and the aqueous phase was extracted four times with dichloromethane. The combined organic phases were dried over magnesium sulfate, filtered, and then concentrated to dryness to yield 17 g of a yellowish oil (quant.).
Quantity
14.8 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
23.6 mL
Type
reactant
Reaction Step Two
Quantity
3 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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